Cas no 2138522-51-5 (4-(dimethylphosphoryl)benzaldehyde)

• Product Name: 4-(dimethylphosphoryl)benzaldehyde
• CAS No: 2138522-51-5
• MF: C₉H₁₁O₂P
• MW: 182.156203508377
• CID: 6427976
• PubChem ID: 59131822
• Update Time: 2025-11-06

4-(dimethylphosphoryl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylphosphoryl)benzaldehyde
• Benzaldehyde, 4-(dimethylphosphinyl)-
• Z3002999324
• SCHEMBL13536556
• 2138522-51-5
• EN300-1143526

• Inchi： 1S/C9H11O2P/c1-12(2,11)9-5-3-8(7-10)4-6-9/h3-7H,1-2H3
• InChI Key： WDMBCRVEFNOAFB-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(P(C)(C)=O)C=C1

Computed Properties

• Exact Mass: 182.04966659g/mol
• Monoisotopic Mass: 182.04966659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 370.3±34.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-(dimethylphosphoryl)benzaldehyde

Comprehensive Overview of 4-(Dimethylphosphoryl)benzaldehyde (CAS No. 2138522-51-5): Properties, Applications, and Innovations

4-(Dimethylphosphoryl)benzaldehyde (CAS No. 2138522-51-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This aromatic aldehyde, characterized by the presence of a dimethylphosphoryl group, is a valuable intermediate in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, combining an aldehyde functional group with a phosphoryl moiety, makes it a key building block for designing complex molecules with tailored functionalities.

The growing interest in 4-(dimethylphosphoryl)benzaldehyde is reflected in the increasing number of research publications and patent filings. Scientists and manufacturers are exploring its potential in catalysis, ligand design, and material science. For instance, its ability to act as a precursor for phosphine-based ligands has opened new avenues in transition metal catalysis, a field critical for sustainable chemical synthesis. Additionally, its role in the synthesis of bioactive molecules has made it a compound of interest for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

One of the most searched questions related to CAS No. 2138522-51-5 is its synthetic route and scalability. Researchers have developed efficient methods for its preparation, often starting from readily available substrates like 4-bromobenzaldehyde or 4-formylphenylboronic acid. The incorporation of the dimethylphosphoryl group typically involves phosphorylation reactions under controlled conditions, ensuring high yield and purity. These synthetic strategies are frequently optimized for industrial-scale production, addressing the demand for cost-effective and sustainable manufacturing processes.

Another hot topic surrounding 4-(dimethylphosphoryl)benzaldehyde is its application in advanced materials. The compound's ability to form stable complexes with metals and its electron-withdrawing properties make it suitable for designing organic semiconductors and photovoltaic materials. With the global push toward renewable energy, researchers are investigating its potential in organic solar cells and light-emitting diodes (OLEDs), where its unique electronic properties could enhance device performance.

From a regulatory perspective, 4-(dimethylphosphoryl)benzaldehyde is not classified as a hazardous substance under major chemical inventories, which facilitates its use in various industries. However, proper handling and storage are recommended to maintain its stability and prevent degradation. The compound's physicochemical properties, such as solubility in common organic solvents and thermal stability, are well-documented, aiding in its integration into diverse chemical processes.

In conclusion, 4-(dimethylphosphoryl)benzaldehyde (CAS No. 2138522-51-5) stands out as a multifaceted compound with broad applicability across scientific and industrial domains. Its role in drug discovery, catalysis, and material science underscores its importance in modern chemistry. As research continues to uncover new uses for this molecule, its relevance in addressing contemporary challenges—from sustainable synthesis to energy storage—will likely grow, making it a compound to watch in the coming years.